Cas no 2580253-94-5 (3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid)
3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-27725783
- 3-{[(benzyloxy)carbonyl]amino}imidazo[1,5-a]pyridine-1-carboxylic acid
- 2580253-94-5
- 3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid
-
- Inchi: 1S/C16H13N3O4/c20-14(21)13-12-8-4-5-9-19(12)15(17-13)18-16(22)23-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,20,21)(H,17,18,22)
- InChI Key: VQGPESZUBWSUHA-UHFFFAOYSA-N
- SMILES: O(C(NC1=NC(C(=O)O)=C2C=CC=CN21)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 311.09060590g/mol
- Monoisotopic Mass: 311.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 92.9Ų
3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27725783-1g |
3-{[(benzyloxy)carbonyl]amino}imidazo[1,5-a]pyridine-1-carboxylic acid |
2580253-94-5 | 1g |
$2203.0 | 2023-09-10 | ||
| Enamine | EN300-27725783-5g |
3-{[(benzyloxy)carbonyl]amino}imidazo[1,5-a]pyridine-1-carboxylic acid |
2580253-94-5 | 5g |
$6390.0 | 2023-09-10 | ||
| Enamine | EN300-27725783-10g |
3-{[(benzyloxy)carbonyl]amino}imidazo[1,5-a]pyridine-1-carboxylic acid |
2580253-94-5 | 10g |
$9474.0 | 2023-09-10 | ||
| Enamine | EN300-27725783-0.05g |
3-{[(benzyloxy)carbonyl]amino}imidazo[1,5-a]pyridine-1-carboxylic acid |
2580253-94-5 | 95.0% | 0.05g |
$1851.0 | 2025-03-20 | |
| Enamine | EN300-27725783-0.1g |
3-{[(benzyloxy)carbonyl]amino}imidazo[1,5-a]pyridine-1-carboxylic acid |
2580253-94-5 | 95.0% | 0.1g |
$1939.0 | 2025-03-20 | |
| Enamine | EN300-27725783-0.25g |
3-{[(benzyloxy)carbonyl]amino}imidazo[1,5-a]pyridine-1-carboxylic acid |
2580253-94-5 | 95.0% | 0.25g |
$2027.0 | 2025-03-20 | |
| Enamine | EN300-27725783-0.5g |
3-{[(benzyloxy)carbonyl]amino}imidazo[1,5-a]pyridine-1-carboxylic acid |
2580253-94-5 | 95.0% | 0.5g |
$2115.0 | 2025-03-20 | |
| Enamine | EN300-27725783-1.0g |
3-{[(benzyloxy)carbonyl]amino}imidazo[1,5-a]pyridine-1-carboxylic acid |
2580253-94-5 | 95.0% | 1.0g |
$2203.0 | 2025-03-20 | |
| Enamine | EN300-27725783-2.5g |
3-{[(benzyloxy)carbonyl]amino}imidazo[1,5-a]pyridine-1-carboxylic acid |
2580253-94-5 | 95.0% | 2.5g |
$4319.0 | 2025-03-20 | |
| Enamine | EN300-27725783-5.0g |
3-{[(benzyloxy)carbonyl]amino}imidazo[1,5-a]pyridine-1-carboxylic acid |
2580253-94-5 | 95.0% | 5.0g |
$6390.0 | 2025-03-20 |
3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid
Introduction to 3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic Acid (CAS No. 2580253-94-5)
3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid, identified by the CAS number 2580253-94-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of imidazopyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a (benzyloxy)carbonylamino group and a carboxylic acid moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacological agents.
The imidazopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. In recent years, there has been a surge in research focused on developing novel imidazopyridine-based compounds that exhibit potent activity against a range of diseases, including cancer, infectious diseases, and neurological disorders. The compound in question, 3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid, has been investigated for its potential role in these therapeutic areas.
One of the most compelling aspects of this compound is its versatility as a building block in drug design. The (benzyloxy)carbonylamino group provides a site for further functionalization, allowing chemists to modify the molecule in various ways to optimize its pharmacokinetic properties and target specificity. Additionally, the carboxylic acid functionality can be used to form salts or esters, which can enhance the solubility and stability of the compound.
Recent studies have highlighted the importance of imidazopyridine derivatives in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By targeting specific kinases, it is possible to modulate these pathways and achieve therapeutic effects. The compound 3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid has shown promise as a lead molecule in this context, with preliminary studies indicating its ability to inhibit certain kinases with high selectivity.
The synthesis of 3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the formation of the imidazopyridine core through cyclocondensation reactions. Subsequent functionalization steps introduce the (benzyloxy)carbonylamino group and the carboxylic acid moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve these transformations efficiently.
In terms of biological activity, 3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid has demonstrated interesting properties in vitro. Studies have shown that it can interact with various protein targets, including receptors and enzymes involved in cell proliferation and survival. These interactions suggest that the compound may have potential applications in treating conditions characterized by abnormal cell growth.
The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier. This property is particularly important for treating neurological disorders, where drug delivery to the central nervous system is critical. Preclinical studies have explored the distribution and metabolism of 3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid in animal models, providing valuable insights into its behavior within biological systems.
One of the key challenges in developing new drugs is achieving an optimal balance between potency and selectivity. The compound 3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid has been engineered to address this challenge through rational drug design principles. By carefully modulating its structure, researchers aim to maximize its therapeutic effects while minimizing off-target interactions.
The future prospects for 3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid are promising. Ongoing research is focused on refining its chemical properties and exploring new applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area.
In conclusion, 3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid (CAS No. 2580253-94-5) is a versatile and intriguing compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.
2580253-94-5 (3-{(benzyloxy)carbonylamino}imidazo1,5-apyridine-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)